Cas no 2566-91-8 (cis-9,10-Epoxystearic Acid Methyl Ester)

Technical Introduction: cis-9,10-Epoxystearic Acid Methyl Ester cis-9,10-Epoxystearic Acid Methyl Ester is a specialized epoxy fatty acid ester derived from stearic acid. Its key structural feature is the epoxide group at the 9,10-position, which imparts reactivity suitable for applications in polymer modification, lubricant additives, and bio-based chemical synthesis. The methyl ester moiety enhances solubility in organic solvents, facilitating processing in formulations. This compound is valued for its stability and potential as a renewable intermediate in green chemistry. Its controlled reactivity makes it useful in cross-linking reactions or as a precursor for diols and other derivatives. Suitable for research and industrial applications requiring tailored epoxy-functionalized fatty acid esters.

cis-9,10-Epoxystearic Acid Methyl Ester structure

2566-91-8 structure

Product Name:cis-9,10-Epoxystearic Acid Methyl Ester

CAS No:2566-91-8

MF:C₁₉H₃₆O₃

MW:312.48734664917

CID:266233

Update Time:2025-07-23

cis-9,10-Epoxystearic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-Oxiraneoctanoic acid,3-octyl-, methyl ester, (2R,3S)-rel-
- cis-9,10-Epoxystearic Acid Methyl Ester
- methyl 8-[(2R,3S)-3-octyloxiran-2-yl]octanoate
- Inchi： 1S/C19H36O3/c1-3-4-5-6-8-11-14-17-18(22-17)15-12-9-7-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m0/s1
- InChI Key： CAMHHLOGFDZBBG-ZWKOTPCHSA-N
- SMILES： O1[C@H](CCCCCCCC(=O)OC)[C@@H]1CCCCCCCC

Computed Properties

Exact Mass: 312.26658

Experimental Properties

PSA: 38.83

cis-9,10-Epoxystearic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E589890-500mg	cis-9,10-Epoxystearic Acid Methyl Ester	2566-91-8		500mg	$ 219.00	2023-09-07
TRC	E589890-5g	cis-9,10-Epoxystearic Acid Methyl Ester	2566-91-8		5g	$ 1656.00	2023-09-07
Larodan	22-1810-4-5mg	Methyl (±)-cis-9,10-Epoxyoctadecanoate	2566-91-8	>98%	5mg	€345.00	2023-09-19
SHENG KE LU SI SHENG WU JI SHU	sc-497144-5 mg	cis-9,10-Epoxystearic Acid Methyl Ester-d3,	2566-91-8		5mg	￥2,708.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-497143-500 mg	cis-9,10-Epoxystearic Acid Methyl Ester,	2566-91-8		500MG	￥2,708.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-497143-500mg	cis-9,10-Epoxystearic Acid Methyl Ester,	2566-91-8		500mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-497144-5mg	cis-9,10-Epoxystearic Acid Methyl Ester-d3,	2566-91-8		5mg	￥2708.00	2023-09-05
A2B Chem LLC	AX37712-5mg	cis-9,10-EpoxystearicAcidMethylEster	2566-91-8	>98%	5mg	$600.00	2024-04-20
Larodan	22-1810-1-1mg	Methyl (±)-cis-9,10-Epoxyoctadecanoate	2566-91-8	>98%	1mg	€250.00	2025-03-07